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Compound of Interest

Compound Name: Potassium thiocyanate-13C

Cat. No.: B141147 Get Quote

For researchers, scientists, and professionals in drug development, the use of stable isotope-

labeled compounds is indispensable for a variety of applications, from metabolic studies to

quantitative analysis. Among these, Potassium thiocyanate-¹³C (KSCN-¹³C) serves as a

valuable tool. This in-depth technical guide provides a comprehensive overview of the

commercial suppliers of Potassium thiocyanate-¹³C, its key applications, and detailed

experimental protocols.

Commercial Availability of Potassium Thiocyanate-
¹³C
A critical first step for any research endeavor is the procurement of high-quality reagents.

Several reputable commercial suppliers offer Potassium thiocyanate-¹³C, with varying

specifications in terms of isotopic purity, chemical purity, and available quantities. A summary of

offerings from prominent vendors is presented in the table below to facilitate easy comparison.
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Supplier
Product
Number

Isotopic
Purity

Chemical
Purity

Package
Size

Price (USD)

Sigma-

Aldrich
490563

99 atom %

¹³C
≥98% 500 mg $584

486140

99 atom %

¹³C, 98 atom

% ¹⁵N

≥98% 500 mg -

Cambridge

Isotope

Laboratories,

Inc.

CLM-222 95-99% ¹³C 95% 0.5 g $553

CNLM-3952
99% ¹³C,

98% ¹⁵N
95% 0.5 g $1099

MedchemExp

ress
HY-12883S - >98% 10 mg -

50 mg -

100 mg -

Smolecule S791573 - - - -

Santa Cruz

Biotechnolog

y

sc-214731 - - - -

sc-223491

(with ¹⁵N)
- - - -

Mithridion - - 50mg $428.56

Crescent

Chemical

Company

MS-486140-

500MG (with

¹⁵N)

- - 500 mg
Price on

Request

Benchchem
B046533

(with ¹⁵N)
- - - -

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Prices are subject to change and may not include shipping and handling fees. "-"

indicates that the information was not readily available from the supplier's website. It is

recommended to contact the suppliers directly for the most up-to-date information and to

request certificates of analysis.

Key Applications and Experimental Protocols
Potassium thiocyanate-¹³C is a versatile reagent with applications in metabolic research,

synthetic chemistry, and analytical methods.

Metabolic Tracer Studies and Flux Analysis
The incorporation of the stable isotope ¹³C allows for the tracing of the metabolic fate of the

thiocyanate molecule in biological systems. This is particularly valuable in the field of

metabolomics and metabolic flux analysis.

Experimental Protocol: ¹³C Metabolic Flux Analysis using Potassium Thiocyanate-¹³C

This protocol provides a general framework for a ¹³C metabolic flux analysis experiment using

Potassium thiocyanate-¹³C as a tracer. The specific parameters will need to be optimized for

the biological system under investigation.

Cell Culture and Labeling:

Culture cells of interest to the desired density in a standard growth medium.

Replace the standard medium with a medium containing a known concentration of

Potassium thiocyanate-¹³C. The concentration should be sufficient to allow for detectable

incorporation into downstream metabolites without causing toxicity. A typical starting range

could be 10-100 µM.

Incubate the cells for a predetermined period to allow for the uptake and metabolism of the

labeled thiocyanate. Time-course experiments are recommended to monitor the kinetics of

label incorporation.

Metabolite Extraction:
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Rapidly quench the metabolic activity of the cells, typically by using cold methanol or a

similar solvent.

Extract the intracellular metabolites using a suitable extraction method, such as a biphasic

extraction with methanol, chloroform, and water.

Analytical Detection:

Analyze the extracted metabolites using mass spectrometry (MS), often coupled with gas

chromatography (GC-MS) or liquid chromatography (LC-MS).

The mass spectrometer will detect the mass shift in metabolites that have incorporated the

¹³C atom from the thiocyanate, allowing for the identification and quantification of labeled

species.

Data Analysis and Flux Calculation:

Process the raw MS data to determine the mass isotopomer distributions of the targeted

metabolites.

Utilize metabolic flux analysis software to fit the experimental labeling data to a metabolic

network model. This will allow for the calculation of intracellular metabolic fluxes.

Logical Workflow for ¹³C Metabolic Flux Analysis

Experimental Phase Analytical & Computational Phase

Cell Culture Introduction of
Potassium thiocyanate-¹³C Metabolite Extraction LC-MS/GC-MS Analysis Mass Isotopomer

Distribution Analysis
Metabolic Flux

Calculation

Click to download full resolution via product page

Caption: Workflow for a ¹³C metabolic flux analysis experiment.

Synthesis of ¹³C-Labeled Molecules
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Potassium thiocyanate-¹³C serves as a valuable building block for the chemical synthesis of

more complex ¹³C-labeled molecules. The thiocyanate group can be chemically transformed

into various other functional groups, thereby introducing the ¹³C label into a target molecule.

Experimental Protocol: Synthesis of ¹³C-Labeled L-Histidine

This protocol is adapted from the synthesis of 2'-¹³C-L-histidine and demonstrates the use of

Potassium thiocyanate-¹³C as a precursor.

Formation of ¹³C-Benzyl Isothiocyanate:

React Potassium thiocyanate-¹³C with benzyl chloride in a suitable solvent such as o-

dichlorobenzene in the presence of a phase transfer catalyst (e.g.,

bis(triphenyl)phosphoranylidene ammonium chloride). This reaction will yield a mixture

containing ¹³C-benzyl isothiocyanate.

Reaction with Glycine Amide:

Treat the isomeric mixture from the previous step with glycine amide HCl at a pH of 8.5.

This will form N-benzyl-N'-(2'-acetamido)thiourea-¹³C.

Cyclization and Further Modifications:

The thiourea derivative can then undergo a series of reactions, including cyclization to

form an imidazole ring, methylation, and other functional group manipulations to build the

L-histidine scaffold.

Purification:

Purify the final ¹³C-labeled L-histidine product using standard chromatographic techniques

such as column chromatography or high-performance liquid chromatography (HPLC).

General Synthetic Scheme

KSCN-¹³C Benzyl Isothiocyanate-¹³C + Benzyl Chloride Thiourea Derivative-¹³C + Glycine Amide L-Histidine-¹³C

 Cyclization &
Modifications
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Caption: General scheme for synthesizing ¹³C-labeled L-histidine.

Solid-State Nuclear Magnetic Resonance (NMR)
Spectroscopy
The ¹³C nucleus is NMR-active, and the enrichment provided by isotopic labeling significantly

enhances the signal-to-noise ratio in ¹³C NMR experiments. This makes Potassium

thiocyanate-¹³C a useful probe for studying molecular structure and dynamics in the solid state.

Signaling and Metabolic Pathways
Thiocyanate is not merely an inert tracer; it participates in various biological processes.

Understanding these pathways is crucial for interpreting the results of labeling studies.

Thiocyanate Metabolism
In biological systems, thiocyanate can be metabolized through several routes. One key

pathway involves its detoxification and interconversion with cyanide.

Thiocyanate Detoxification Pathway

Cyanide (CN⁻) Thiocyanate (SCN⁻) Thiosulfate (S₂O₃²⁻)

Sulfite (SO₃²⁻)

Rhodanese

Click to download full resolution via product page

Caption: Enzymatic conversion of cyanide to thiocyanate by rhodanese.

Role in Nitric Oxide Signaling
While not a direct precursor, thiocyanate levels can influence nitric oxide (NO) signaling

pathways, particularly in the context of inflammation. Peroxidases can oxidize thiocyanate to
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hypothiocyanite (OSCN⁻), which can modulate the activity of various proteins, including those

involved in NO production. Isothiocyanates, which are structurally related to thiocyanates, have

been shown to induce NO release.

Isothiocyanate-Induced Nitric Oxide Release
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Caption: Proposed pathway for isothiocyanate-induced NO production.

This technical guide provides a foundational understanding of the commercial landscape and

key applications of Potassium thiocyanate-¹³C. For specific experimental designs and data

interpretation, researchers are encouraged to consult the primary scientific literature and adapt

the provided protocols to their unique research questions.
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To cite this document: BenchChem. [A Technical Guide to Commercial Suppliers and
Applications of Potassium Thiocyanate-¹³C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141147#commercial-suppliers-of-potassium-
thiocyanate-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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